Cas no 104317-88-6 (1-Piperazineethanol, a-[[(1-methylethyl)amino]methyl]-4-phenyl-,hydrochloride (1:1))

• Product Name: 1-Piperazineethanol, a-[[(1-methylethyl)amino]methyl]-4-phenyl-,hydrochloride (1:1)
• CAS No: 104317-88-6
• MF: C₁₆H₂₈ClN₃O
• MW: 313.86602306366
• CID: 195923
• PubChem ID: 11971532
• Update Time: 2025-04-19

1-Piperazineethanol, a-[[(1-methylethyl)amino]methyl]-4-phenyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, a-[[(1-methylethyl)amino]methyl]-4-phenyl-,hydrochloride (1:1)
• 1-Piperazineethanol,a-[[(1-methylethyl)amino]methyl]-4-phenyl-,monohydrochloride (9CI)
• 1-(4-phenylpiperazin-1-yl)-3-(propan-2-ylamino)propan-2-ol,hydrochloride
• DTXSID20908918
• 1-Piperazineethanol, alpha-(((1-methylethyl)amino)methyl)-4-phenyl-, hydrochloride
• alpha-(((1-Methylethyl)amino)methyl)-4-phenyl-1-piperazineethanol hydrochloride
• 104317-88-6
• 1-(4-Phenylpiperazin-1-yl)-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)

• Inchi： 1S/C16H27N3O.ClH/c1-14(2)17-12-16(20)13-18-8-10-19(11-9-18)15-6-4-3-5-7-15;/h3-7,14,16-17,20H,8-13H2,1-2H3;1H
• InChI Key： QUHDMFQRKSBZDW-UHFFFAOYSA-N
• SMILES： Cl.OC(CNC(C)C)CN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 313.19234
• Monoisotopic Mass: 313.19209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• Boiling Point: 432.1°Cat760mmHg
• Flash Point: 215.1°C
• PSA: 38.74
• LogP: 2.36330